Cas no 29578-84-5 (3-Methyl-5-propionylanisole)

• Product Name: 3-Methyl-5-propionylanisole
• CAS No: 29578-84-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 4789446
• PubChem ID: 58168658
• Update Time: 2025-11-01

3-Methyl-5-propionylanisole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-propionylanisole

• Inchi： 1S/C11H14O2/c1-4-11(12)9-5-8(2)6-10(7-9)13-3/h5-7H,4H2,1-3H3
• InChI Key： IWYAIRDUORHOKB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1)C(CC)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Methyl-5-propionylanisole

Introduction to 3-Methyl-5-propionylanisole (CAS No. 29578-84-5)

3-Methyl-5-propionylanisole, identified by the Chemical Abstracts Service Number (CAS No.) 29578-84-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of aromatic ethers, characterized by a methoxy group attached to a benzene ring and a propionyl substituent at the para position relative to the methoxy group. The structural features of 3-Methyl-5-propionylanisole make it a versatile intermediate in the synthesis of various pharmacologically active molecules, contributing to its relevance in medicinal chemistry research.

The chemical structure of 3-Methyl-5-propionylanisole consists of a benzene ring substituted with a methyl group at the 3-position and a propionyl group at the 5-position, along with a methoxy group at the 1-position. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and potential applications. The presence of both electron-donating (methoxy) and electron-withdrawing (propionyl) groups creates a balance that makes 3-Methyl-5-propionylanisole an attractive scaffold for further functionalization.

In recent years, 3-Methyl-5-propionylanisole has been explored as a key intermediate in the development of novel therapeutic agents. Its aromatic core provides a stable platform for further chemical modifications, enabling the synthesis of complex molecules with potential biological activity. For instance, derivatives of 3-Methyl-5-propionylanisole have been investigated for their role in modulating enzyme inhibition and receptor binding, which are critical mechanisms in drug design.

One notable application of 3-Methyl-5-propionylanisole is in the synthesis of compounds targeting neurological disorders. The propionyl group, in particular, has been shown to enhance bioavailability and metabolic stability, making it a valuable component in drug molecules designed to cross the blood-brain barrier. Recent studies have demonstrated that analogs of 3-Methyl-5-propionylanisole exhibit promising effects in models of neurodegenerative diseases, suggesting its potential as a lead compound or intermediate in future drug development pipelines.

The synthetic pathways for preparing 3-Methyl-5-propionylanisole have also been refined through modern organic chemistry techniques. Researchers have developed efficient methods for its production, leveraging catalytic processes and green chemistry principles to minimize waste and improve yield. These advancements not only make the compound more accessible but also align with global efforts to promote sustainable chemical manufacturing.

Furthermore, 3-Methyl-5-propionylanisole has found utility in agrochemical research. Its structural motifs are reminiscent of natural products that exhibit phytotoxic or pest-repellent properties. By incorporating elements from 3-Methyl-5-propionylanisole into new molecular designs, scientists aim to develop environmentally friendly alternatives to traditional pesticides, addressing growing concerns about chemical residues in food crops.

The pharmacokinetic properties of 3-Methyl-5-propionylanisole have been thoroughly examined to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that the compound exhibits moderate solubility in both water and lipids, suggesting potential for oral administration and good tissue distribution. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing pathways for its degradation into less active metabolites.

In conclusion, 3-Methyl-5-propionylanisole (CAS No. 29578-84-5) represents a valuable building block in synthetic chemistry with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features and favorable physicochemical properties make it an indispensable component in modern drug discovery efforts. As research continues to uncover new derivatives and applications for this compound, its significance is expected to grow further within the scientific community.